Cas no 2229384-11-4 (tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate
• CAS No: 2229384-11-4
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 5804624
• PubChem ID: 165758318
• Update Time: 2025-06-12

tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate
• EN300-1900713
• tert-butyl N-[2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethyl]carbamate
• 2229384-11-4

• Inchi： 1S/C16H24N2O2/c1-16(2,3)20-15(19)18-14(10-17)13-9-8-11-6-4-5-7-12(11)13/h4-7,13-14H,8-10,17H2,1-3H3,(H,18,19)
• InChI Key： FKKRBOIOSNUFRU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 276.183778013g/mol
• Monoisotopic Mass: 276.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate

Research Brief on tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate (CAS: 2229384-11-4)

In recent years, the compound tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate (CAS: 2229384-11-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a carbamate-protected amine derivative, serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders. Its unique structural features, including the indene scaffold and the tert-butyl carbamate protecting group, make it a versatile building block for drug discovery and development.

Recent studies have focused on the synthetic pathways and applications of tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of novel dopamine receptor modulators. The researchers utilized this intermediate to develop a series of compounds with high selectivity for D2/D3 receptors, demonstrating potential therapeutic applications in Parkinson's disease and schizophrenia. The study emphasized the compound's stability and ease of functionalization, which are critical for optimizing pharmacokinetic properties.

Another significant advancement was reported in a 2024 study published in ACS Chemical Neuroscience. The research team explored the use of tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate as a precursor for the development of neuroprotective agents. By modifying the indene core, they synthesized derivatives that exhibited potent antioxidant and anti-inflammatory activities in vitro and in vivo. These findings suggest that the compound could be a promising candidate for treating neurodegenerative diseases such as Alzheimer's and multiple sclerosis.

In addition to its therapeutic potential, the compound has also been investigated for its role in asymmetric synthesis. A recent article in Organic Letters (2024) described an efficient enantioselective route to tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate using chiral catalysts. This method achieved high enantiomeric excess (ee) and yield, addressing a key challenge in the production of optically active pharmaceuticals. The study underscores the importance of this intermediate in the synthesis of chiral drugs, particularly those requiring precise stereochemical control.

Despite these promising developments, challenges remain in the large-scale production and application of tert-butyl N-2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethylcarbamate. Issues such as cost-effectiveness, scalability, and environmental impact of synthetic routes need to be addressed. Future research directions may include the development of greener synthetic methods and the exploration of new therapeutic targets. Overall, the compound continues to be a valuable tool in chemical biology and drug discovery, with its full potential yet to be realized.